Cas no 13174-98-6 (3-nitro-9H-Pyrido[2,3-b]indole)

• Product Name: 3-nitro-9H-Pyrido[2,3-b]indole
• CAS No: 13174-98-6
• MF: C₁₁H₇N₃O₂
• MW: 213.192181825638
• CID: 1104622
• Update Time: 2024-07-25

3-nitro-9H-Pyrido[2,3-b]indole Chemical and Physical Properties

Names and Identifiers

• 3-nitro-9H-Pyrido[2,3-b]indole
• 9H-Pyrido[2,3-b]indole, 3-nitro-

• Inchi： 1S/C11H7N3O2/c15-14(16)7-5-9-8-3-1-2-4-10(8)13-11(9)12-6-7/h1-6H,(H,12,13)
• InChI Key： QLVZTSBWWLMXRS-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C2=CC([N+]([O-])=O)=CN=C12

Computed Properties

• Exact Mass: 213.05391

Experimental Properties

• Density: 1.511±0.06 g/cm3(Predicted)
• Melting Point: 314-316 °C(Solv: methanol (67-56-1); water (7732-18-5))
• Boiling Point: 449.0±25.0 °C(Predicted)
• PSA: 67.53
• pka: 12.72±0.40(Predicted)